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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484 Get Quote

An In-depth Guide to the Molecular Weight of Bis-(3,4-dimethyl-phenyl)-amine

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular weight is fundamental. This guide provides a detailed breakdown of

the molecular weight of Bis-(3,4-dimethyl-phenyl)-amine, a compound relevant in various

research and development applications.

Molecular Identity
Bis-(3,4-dimethyl-phenyl)-amine, also known as N-(3,4-dimethylphenyl)-3,4-dimethylaniline,

is an organic compound with the chemical formula C16H19N[1][2][3]. It is recognized by its

CAS number 55389-75-8[1][2][3]. This compound is noted as an important intermediate in the

production of organic light-emitting diodes (OLEDs)[2].

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula C16H19N indicates that each molecule of Bis-(3,4-dimethyl-phenyl)-
amine contains 16 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom.

Atomic Weights of Constituent Elements
To calculate the molecular weight, the standard atomic weights of carbon, hydrogen, and

nitrogen are utilized. The International Union of Pure and Applied Chemistry (IUPAC) provides
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standard atomic weight values. For many elements, these are expressed as intervals due to

natural isotopic variation. For practical calculations, a conventional value is often used.

Element Symbol Quantity
Standard
Atomic Weight
Interval

Conventional
Atomic Weight
( g/mol )

Carbon C 16
[12.0096,

12.0116][4]
12.011

Hydrogen H 19
[1.00784,

1.00811][5][6][7]
1.008[5][6]

Nitrogen N 1
[14.00643,

14.00728][8][9]
14.007[9][10]

Calculation of Molecular Weight
The molecular weight is calculated by multiplying the quantity of each element by its atomic

weight and summing the results.

Calculation Methodology:

Molecular Weight = (Number of Carbon atoms × Atomic Weight of Carbon) + (Number of

Hydrogen atoms × Atomic Weight of Hydrogen) + (Number of Nitrogen atoms × Atomic Weight

of Nitrogen)

Molecular Weight = (16 × 12.011) + (19 × 1.008) + (1 × 14.007) Molecular Weight = 192.176 +

19.152 + 14.007 Molecular Weight = 225.335 g/mol

This calculated value aligns with the reported molecular weights from various chemical

suppliers and databases, which are typically cited as 225.33 g/mol or 225.34 g/mol [1][2][11].

Summary of Quantitative Data
The following table summarizes the key quantitative data for Bis-(3,4-dimethyl-phenyl)-
amine.
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Parameter Value Reference

Molecular Formula C16H19N [1][2][3][11][12]

Calculated Molecular Weight 225.335 g/mol

Reported Molecular Weight 225.33 g/mol [1][2]

Reported Molecular Weight 225.34 g/mol [11]

Monoisotopic Mass 225.15175 Da [12]

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

Bis-(3,4-dimethyl-phenyl)-amine.

Identify Molecular Formula
C16H19N

Determine Constituent Elements
(Carbon, Hydrogen, Nitrogen)

Obtain Atomic Weights
C: 12.011
H: 1.008
N: 14.007

Calculate Total Weight for Each Element
(Atom Count * Atomic Weight) Sum Elemental Weights Final Molecular Weight

225.335 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Bis-(3,4-dimethyl-phenyl)-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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